![molecular formula C16H16BrNO2 B5676752 N-(2-bromophenyl)-2-(3-ethylphenoxy)acetamide](/img/structure/B5676752.png)
N-(2-bromophenyl)-2-(3-ethylphenoxy)acetamide
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Overview
Description
Synthesis Analysis
Acetamide derivatives, including those similar to N-(2-bromophenyl)-2-(3-ethylphenoxy)acetamide, are often synthesized through multi-step reactions starting from basic aromatic compounds or phenols. For instance, Leuckart reactions have been employed to synthesize complex acetamide derivatives, indicating a possible route for synthesizing the compound of interest (Rani, Pal, Hegde, & Hashim, 2016). Additionally, chemoselective acetylation techniques and reactions involving chloroacetyl chloride, as well as other acylating agents, have been utilized in synthesizing related acetamides (Magadum & Yadav, 2018).
Molecular Structure Analysis
The molecular structure of acetamide derivatives can be elucidated using spectroscopic techniques such as NMR, IR, and X-ray crystallography. Studies on similar compounds have shown orthorhombic crystal systems with specific space groups and hydrogen bonding patterns contributing to their stability (Sharma et al., 2018). These analyses provide insights into how this compound might be structurally characterized and its potential intermolecular interactions.
Chemical Reactions and Properties
Acetamide derivatives undergo various chemical reactions, including acetylation, nitration, and interactions with lipases for chemoselective transformations. The presence of bromo and phenoxy groups in compounds similar to this compound suggests reactivity towards nucleophilic substitution and potential for further functionalization (Da-yang, 2004).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystallinity of acetamide derivatives, are influenced by their molecular structure. While specific data on this compound is not readily available, related studies suggest that factors like hydrogen bonding, molecular weight, and functional groups play significant roles in determining these properties.
Chemical Properties Analysis
The chemical properties of acetamide derivatives, including reactivity, stability, and interaction with biological targets, are crucial for their potential applications. The reactivity towards reductive carbonylation and the ability to form stable crystal structures indicate the versatility and applicability of these compounds in various chemical and pharmaceutical contexts (Vavasori, Capponi, & Ronchin, 2023).
properties
IUPAC Name |
N-(2-bromophenyl)-2-(3-ethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrNO2/c1-2-12-6-5-7-13(10-12)20-11-16(19)18-15-9-4-3-8-14(15)17/h3-10H,2,11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTTGOWGRPZZJPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)OCC(=O)NC2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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